Cas no 2171246-32-3 (2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2171246-32-3
• MF: C₂₅H₃₁N₃O₅
• MW: 453.53074669838
• CID: 6035174
• PubChem ID: 165584332
• Update Time: 2025-10-28

2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• 2171246-32-3
• 2-[(2R)-N-[2-(dimethylamino)ethyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• EN300-1527840

• Inchi： 1S/C25H31N3O5/c1-4-22(24(31)28(15-23(29)30)14-13-27(2)3)26-25(32)33-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-22H,4,13-16H2,1-3H3,(H,26,32)(H,29,30)/t22-/m1/s1
• InChI Key： YOBHNOWCQKCBPR-JOCHJYFZSA-N
• SMILES： O(C(N[C@H](CC)C(N(CC(=O)O)CCN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.22637110g/mol
• Monoisotopic Mass: 453.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Introduction to Compound CAS No. 2171246-32-3: 2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic Acid

The compound with CAS No. 2171246-32-3, known as 2-(2R)-N-2-(dimethylamino)ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and functional groups, which make it a valuable component in fields such as drug delivery systems, bioconjugation, and advanced materials science.

The structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a widely recognized protecting group in peptide synthesis. The Fmoc group plays a critical role in controlling the reactivity of amino groups during chemical synthesis, ensuring precise molecular construction. Additionally, the compound features a dimethylaminoethyl moiety, which contributes to its solubility and stability under various reaction conditions. These structural elements collectively enhance the compound's versatility and applicability in diverse chemical processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through optimized multi-step reactions. Researchers have employed strategies such as molecular design software and high-throughput screening to streamline the production process, ensuring high yields and purity. The use of these modern techniques has significantly reduced production costs while maintaining the compound's high quality, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promising results in the development of bioconjugates for targeted drug delivery. Its ability to form stable bonds with biomolecules such as proteins and nucleic acids makes it an ideal candidate for creating next-generation therapeutic agents. For instance, studies have demonstrated its effectiveness in delivering anticancer drugs to specific tumor sites, minimizing systemic toxicity and enhancing treatment efficacy.

Beyond its role in drug delivery, this compound has also found applications in the field of materials science. Its unique chemical properties make it suitable for use in the synthesis of advanced polymers and coatings with tailored functionalities. For example, researchers have utilized this compound to develop self-healing polymers that exhibit enhanced durability and resistance to environmental factors such as UV radiation and temperature fluctuations.

The growing interest in green chemistry has led to investigations into the environmental impact of this compound. Scientists are exploring methods to minimize waste generation during its synthesis and maximize its recyclability. These efforts align with global sustainability goals and highlight the importance of responsible chemical practices in modern industries.

In conclusion, the compound with CAS No. 2171246-32-3 represents a significant advancement in organic chemistry, offering numerous opportunities for innovation across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic techniques and sustainable practices, positions it as a key player in the development of advanced materials and therapeutic agents. As research continues to uncover new applications for this compound, its impact on science and industry is expected to grow even further.